Cas no 898780-86-4 ( )
structure
Product Name:
CAS No:898780-86-4
MF:C18H17F3O
MW:306.322195768356
MDL:MFCD03843900
CID:994245
PubChem ID:24726515
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
- 3-(3,5-DIMETHYLPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
- 3-(3,5-Dimethylphenyl)-3'-trifluoromethyl-propiophenone
- 898780-86-4
- DTXSID00644908
- MFCD03843900
- AKOS016022284
- 3-(3,5-Dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1-propanone
-
-
- MDL: MFCD03843900
- Inchi: 1S/C18H17F3O/c1-12-8-13(2)10-14(9-12)6-7-17(22)15-4-3-5-16(11-15)18(19,20)21/h3-5,8-11H,6-7H2,1-2H3
- InChI Key: UBVWARISYXIKEY-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(CCC1C=C(C)C=C(C)C=1)=O)(F)F
Computed Properties
- Exact Mass: 306.12314965g/mol
- Monoisotopic Mass: 306.12314965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 17.1Ų
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206657-2g |
3-(3,5-dimethylphenyl)-3'-trifluoromethylpropiophenone |
898780-86-4 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206657-5g |
3-(3,5-dimethylphenyl)-3'-trifluoromethylpropiophenone |
898780-86-4 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| Fluorochem | 206657-1g |
3-(3,5-dimethylphenyl)-3'-trifluoromethylpropiophenone |
898780-86-4 | 97% | 1g |
£540.00 | 2022-03-01 | |
| abcr | AB366681-1 g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898780-86-4 | 97% | 1g |
€932.90 | 2023-04-26 | |
| abcr | AB366681-2 g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898780-86-4 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| abcr | AB366681-1g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898780-86-4 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB366681-2g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone, 97%; . |
898780-86-4 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AD05059-1g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone |
898780-86-4 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AD05059-2g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone |
898780-86-4 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AD05059-5g |
3-(3,5-Dimethylphenyl)-3'-trifluoromethylpropiophenone |
898780-86-4 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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